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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties
of Ethyl 3-methylpentanoate (CAS No: 5870-68-8), an ester recognized for its characteristic
fruity aroma.[1][2] A thorough understanding of these properties is crucial for its application in
various fields, including fragrance formulation, flavor chemistry, and as a potential component
in pharmaceutical and industrial processes. This document compiles and presents critically
evaluated data, details common experimental methodologies for property determination, and
offers visualizations to illustrate experimental workflows.

General Properties

Ethyl 3-methylpentanoate is a colorless liquid with a molecular formula of CsH1602 and a
molecular weight of 144.21 g/mol .[1][3][4][5][€] It is characterized by a fruity scent, often
compared to pineapple.[1][2]

Quantitative Thermophysical Data

The following tables summarize the available quantitative data for the thermophysical
properties of Ethyl 3-methylpentanoate.

Table 1: General Physical and Chemical Properties
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Property Value Conditions Reference(s)
Molecular Formula CsH1602 - [11[31[5]
Molecular Weight 144.21 g/mol - [11[31[5]
Appearance Colorless Liquid Standard [1112]
Odor Fruity, Pineapple-like - [1112]
Boiling Point 158-159 °C 760 mmHg [1][5]
Flash Point 45.00 °C (113.00 °F) Closed Cup [7]
Vapor Pressure 2.91 mmHg 25°C [1]
Table 2: Density and Refractive Index
Property Value Temperature (°C) Reference(s)
Specific Gravity 0.86200 to 0.87200 25 [7]
Density 0.87 g/mL Not Specified [3]
Density 0.87 Not Specified [1]
Relative Density 0.8735 g/cms3 Not Specified [5]
Refractive Index 1.40300 to 1.41300 20 [7]
Refractive Index 1.4070 Not Specified [1]
Refractive Index 1.407 Not Specified [3]

Table 3: Critically Evaluated Data from NIST/TRC Web Thermo Tables (WTT)[8]
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Property Temperature Range State

Density (Liquid) 190 K to 601 K In equilibrium with Gas
Viscosity (Liquid) 270 K to 600 K In equilibrium with Gas
Thermal Conductivity (Liquid) 200 K to 540 K In equilibrium with Gas
Enthalpy (Liquid) 250 K to 588.98 K In equilibrium with Gas
Enthalpy (Ideal Gas) 200 K to 1000 K

Experimental Protocols for Thermophysical
Property Determination

While specific experimental protocols for Ethyl 3-methylpentanoate are not extensively
detailed in the public literature, the following methodologies represent standard practices for
determining the thermophysical properties of esters and other organic liquids.

The density of a liquid can be determined using several high-precision methods:

 Vibrating Tube Densitometer: This is a common and accurate method. The liquid sample is
introduced into a U-shaped tube, which is then electromagnetically excited to vibrate at its
characteristic frequency. This frequency is dependent on the mass of the sample in the tube,
and thus its density. The instrument measures the oscillation period, from which the density
is calculated. Temperature control is crucial and is typically achieved using a Peltier system.

e Pycnometry (Gas Displacement): This technique determines the skeletal density of a solid or
the density of a liquid by measuring the displacement of a known volume of an inert gas,
typically helium. The sample is placed in a chamber of known volume, which is then
pressurized with the gas. The pressure change after expanding the gas into a second empty
chamber allows for the calculation of the sample's volume. The density is then calculated
from the known mass and the determined volume.

» Gravimetric Buoyancy Method (Archimedes' Principle): This method involves weighing a
sinker of known volume first in air and then immersed in the liquid sample.[9] The difference
in weight is equal to the weight of the displaced liquid. From this, the density of the liquid can
be calculated.[9]
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Viscosity, a measure of a fluid's resistance to flow, can be determined by the following
methods:

o Capillary Viscometer (e.g., Ostwald or Ubbelohde): This method measures the time it takes
for a fixed volume of liquid to flow through a narrow capillary tube under the influence of
gravity.[10] The kinematic viscosity is then calculated from this time and the viscometer
constant. The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the
density of the liquid. Temperature control is essential for accurate measurements.

« Rotational Viscometer: This instrument measures the torque required to rotate a spindle
immersed in the liquid at a constant angular velocity.[11] The resistance to this rotation is
proportional to the dynamic viscosity of the fluid. Different spindle geometries are available
for various viscosity ranges.

The refractive index, a dimensionless number that describes how light propagates through a
medium, is typically measured using:

o Abbe Refractometer: This is a widely used instrument that measures the critical angle of a
liquid. A thin film of the sample is placed between two prisms. Light is passed through the
sample, and the refractometer measures the angle at which the light is no longer transmitted
through the sample, which corresponds to the critical angle. From this, the refractive index is
calculated.

 Interferometry: Methods like the Michelson interferometer can be used for highly precise
measurements.[7] A beam of light is split into two paths. One path passes through a
reference, and the other passes through the liquid sample. When the beams are
recombined, they create an interference pattern. The shift in this pattern caused by the
sample allows for the calculation of its refractive index.[7]

Surface tension, the tendency of liquid surfaces to shrink into the minimum surface area
possible, can be measured by:

e Du Nouy Ring Method: This method involves slowly lifting a platinum ring from the surface of
the liquid. The force required to detach the ring from the surface is measured by a
tensiometer. This maximum force is directly related to the surface tension of the liquid.[1]
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o Wilhelmy Plate Method: A thin platinum plate is suspended perpendicular to the liquid
surface. The force exerted on the plate due to wetting is measured. This force, along with the
perimeter of the plate, is used to calculate the surface tension.[1]

e Pendant Drop Method: The shape of a drop of liquid hanging from a needle is determined by
the balance between gravity and surface tension. An optical system captures the image of
the drop, and the surface tension is calculated by analyzing the drop's profile using the
Young-Laplace equation.[3]

Thermal conductivity, the property of a material to conduct heat, can be determined using:

o Transient Hot Wire Method: A thin platinum wire immersed in the liquid is heated by a step
voltage.[12] The wire acts as both a heating element and a temperature sensor. The rate of
temperature increase of the wire is related to the thermal conductivity of the surrounding
liquid.[12]

o Laser Flash Method: A pulse of energy from a laser is directed onto one side of a sample. An
infrared detector on the opposite side measures the resulting temperature rise. The thermal
diffusivity can be calculated from the time it takes for the temperature to rise. The thermal
conductivity can then be determined if the specific heat capacity and density are known.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the thermophysical properties of a liquid sample like Ethyl 3-methylpentanoate.
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Caption: Generalized workflow for thermophysical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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